ethyl 4-[5-(3-nitrophenoxy)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoate

• IUPAC Name: ethyl 4-[5-(3-nitrophenoxy)-1,3-dioxoisoindol-2-yl]benzoate
• InChI: InChI=1S/C23H16N2O7/c1-2-31-23(28)14-6-8-15(9-7-14)24-21(26)19-11-10-18(13-20(19)22(24)27)32-17-5-3-4-16(12-17)25(29)30/h3-13H,2H2,1H3
• InChI Key: YTAWJVUZHGXDCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C23H16N2O7
• Molecular Weight: 432.4 g/mol

Description

The compound is an ester, which is a class of organic compounds that commonly occur in biological systems and pharmaceuticals. Esters are characterized by a carbonyl group adjacent to an ether group. The presence of the nitro group (NO2) and the phenoxy group (Ph-O-) suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by various spectroscopic techniques such as NMR. The presence of different functional groups like ester, nitro, and phenoxy would result in distinct signals in the NMR spectrum.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the ester group could undergo hydrolysis, transesterification, and reduction reactions. The nitro group could participate in reduction reactions to form amines.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like ester and nitro would likely make this compound polar and potentially soluble in polar solvents.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s a pharmaceutical, its mechanism would depend on the biological target. If it’s a reactant in a chemical reaction, its reactivity would depend on the reaction conditions.

Safety and Hazards

Like many organic compounds, this compound should be handled with care. It’s advisable to refer to its Material Safety Data Sheet (MSDS) for detailed safety and hazard information.

Future Directions

The study and application of this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic compounds or studied for its biological activity.